Cas no 2228755-92-6 (tert-butyl N-methyl-N-1-(3-methyl-4-nitrophenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-(3-methyl-4-nitrophenyl)-2-oxoethylcarbamate
• CAS No: 2228755-92-6
• MF: C₁₅H₂₀N₂O₅
• MW: 308.329704284668
• CID: 6518943
• PubChem ID: 165751747
• Update Time: 2025-08-03

tert-butyl N-methyl-N-1-(3-methyl-4-nitrophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-1-(3-methyl-4-nitrophenyl)-2-oxoethylcarbamate
• tert-butyl N-methyl-N-[1-(3-methyl-4-nitrophenyl)-2-oxoethyl]carbamate
• EN300-1871990
• 2228755-92-6

• Inchi： 1S/C15H20N2O5/c1-10-8-11(6-7-12(10)17(20)21)13(9-18)16(5)14(19)22-15(2,3)4/h6-9,13H,1-5H3
• InChI Key： PQWGDCLGEZMMCG-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC(=C(C)C=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 308.13722174g/mol
• Monoisotopic Mass: 308.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.4Ų

Additional information on tert-butyl N-methyl-N-1-(3-methyl-4-nitrophenyl)-2-oxoethylcarbamate

Research Brief on tert-butyl N-methyl-N-1-(3-methyl-4-nitrophenyl)-2-oxoethylcarbamate (CAS: 2228755-92-6)

The compound tert-butyl N-methyl-N-1-(3-methyl-4-nitrophenyl)-2-oxoethylcarbamate (CAS: 2228755-92-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and nitroaryl functional groups, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics.

One of the key areas of investigation involves the role of this compound in the synthesis of protease inhibitors. Researchers have demonstrated its utility in constructing complex molecular scaffolds that mimic natural substrates, thereby enabling the design of highly selective inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of novel cathepsin inhibitors, which show promise in treating cancer and inflammatory diseases.

Another notable application of tert-butyl N-methyl-N-1-(3-methyl-4-nitrophenyl)-2-oxoethylcarbamate is in the field of prodrug design. Its chemical stability and reactivity make it an ideal candidate for masking active drug moieties, thereby improving pharmacokinetic properties. Recent preclinical studies have shown that derivatives of this compound exhibit enhanced bioavailability and reduced toxicity, making them suitable candidates for further clinical evaluation.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in chemical biology. A 2024 study in ACS Chemical Biology reported its use as a photoaffinity labeling probe, enabling the identification of protein-ligand interactions in complex biological systems. This approach has provided valuable insights into the mechanisms of action of various therapeutic agents.

Despite these advancements, challenges remain in the large-scale synthesis and purification of tert-butyl N-methyl-N-1-(3-methyl-4-nitrophenyl)-2-oxoethylcarbamate. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. Green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, are being explored to address these issues.

In conclusion, tert-butyl N-methyl-N-1-(3-methyl-4-nitrophenyl)-2-oxoethylcarbamate (CAS: 2228755-92-6) represents a versatile and valuable building block in modern drug discovery and chemical biology. Ongoing research continues to uncover new applications and refine synthetic methodologies, positioning this compound as a key player in the development of next-generation therapeutics.